2-(2,5-Dimethoxyphenyl)acetamide

• IUPAC Name: 2-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C10H13NO3/c1-13-8-3-4-9(14-2)7(5-8)6-10(11)12/h3-5H,6H2,1-2H3,(H2,11,12)
• InChI Key: ZIKPHGJVHWZEFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CC(=O)N
• Molecular Formula: C10H13NO3
• DSSTOX Substance ID: DTXSID90299845
• Molecular Weight: 195.21 g/mol
• CAS RN: 18086-23-2

Description

2-(2,5-Dimethoxyphenyl)acetamide, also known as DMAA, is a synthetic compound that belongs to the family of amphetamines. It was originally developed as a nasal decongestant but later gained popularity as a dietary supplement and performance enhancer. DMAA has been the subject of extensive scientific research due to its potential benefits and risks.

Scientific Research Applications

Synthesis and Chemical Reactions

• Mn(III)/Cu(II)-mediated Oxidative Radical Cyclization: A study by Chikaoka et al. (2003) reported on the synthesis of erythrinanes using Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides. This method was applied to a formal synthesis of 3-demethoxyerythratidinone, a naturally occurring Erythrina alkaloid (Chikaoka et al., 2003).
• Facile Synthesis of Crispine A: King (2007) described a high-yielding cyclization of N-(4,4-diethoxybutyl)-2-(3,4-dimethoxyphenyl)acetamide to synthesize (±)-crispine A, indicating the compound's potential as a key intermediate in organic synthesis (King, 2007).

Analytical Chemistry Applications

• Fluorescent Probe for Carbonyl Compounds: Houdier et al. (2000) utilized 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (a derivative) as a molecular probe for measuring carbonyl compounds in water samples. This research highlights the utility of derivatives in sensitive environmental monitoring (Houdier et al., 2000).

Pharmaceutical Research

• Synthesis of Anticonvulsants: Pękala et al. (2011) synthesized and investigated a group of trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides for their anticonvulsant activity. These studies highlight the potential therapeutic applications of such compounds (Pękala et al., 2011).

Materials Science and Nanotechnology

• Enhancing Antioxidant Capacity: Adelakun et al. (2012) investigated the laccase-mediated oxidation of 2,6-dimethoxyphenol for the production of compounds with higher antioxidant capacity. The study demonstrates the potential application of derivatives in developing bioactive compounds (Adelakun et al., 2012).

Environmental Science

• Detection of Acetamide in Interstellar Medium: Foo et al. (2018) explored the formation of acetamide in the interstellar medium, providing insights into the astrochemical significance of such compounds (Foo et al., 2018).